Cas no 2305079-34-7 ((4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester)
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester
- SB35669
- tert-Butyl ((4-fluoropyrimidin-2-yl)methyl)carbamate
-
- MDL: MFCD31693659
- Inchi: 1S/C10H14FN3O2/c1-10(2,3)16-9(15)13-6-8-12-5-4-7(11)14-8/h4-5H,6H2,1-3H3,(H,13,15)
- InChI Key: NVGVDZQYVIMIPQ-UHFFFAOYSA-N
- SMILES: FC1=CC=NC(CNC(=O)OC(C)(C)C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- XLogP3: 1.2
- Topological Polar Surface Area: 64.099
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-1g |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-5g |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 5g |
33904.74CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-500mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-250mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 250mg |
2756.14CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-100mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 100mg |
1797.85CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 70R0505-50mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 96% | 50mg |
1322.95CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D971080-100mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 95% | 100mg |
$255 | 2024-07-28 | |
| eNovation Chemicals LLC | D971080-250mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 95% | 250mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | D971080-500mg |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | D971080-1g |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester |
2305079-34-7 | 95% | 1g |
$1115 | 2024-07-28 |
(4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester
Professional Introduction to (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2305079-34-7)
Compound (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester, with the CAS number 2305079-34-7, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine derivatives family, which has garnered considerable attention due to its versatile applications in drug development and biological research. The presence of a fluoro group at the 4-position and a tert-butyl ester moiety on the carbamic acid side chain enhances its reactivity and makes it a valuable building block for synthesizing more complex molecules.
The fluoro substituent in this compound plays a crucial role in modulating the pharmacokinetic properties of the final drug candidates. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them indispensable in medicinal chemistry. In recent years, there has been a surge in research focusing on fluorinated pyrimidines due to their potential in developing antiviral, anticancer, and anti-inflammatory agents. The incorporation of fluorine into these heterocyclic structures often leads to improved drug efficacy and reduced toxicity.
On the other hand, the tert-butyl ester group provides a handle for further functionalization through hydrolysis or transesterification reactions. This feature is particularly useful in multi-step synthetic routes where controlled release of the carbamic acid functionality is desired. The tert-butyl group also enhances the solubility of the compound in organic solvents, facilitating its use in various chemical transformations.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies indicate that (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester can form stable interactions with biological targets due to its optimized hydrogen bonding potential and electronic distribution. These insights have guided the design of novel drug candidates targeting diseases such as cancer and infectious disorders.
In the realm of oncology, pyrimidine derivatives have shown remarkable promise as chemotherapeutic agents. The fluoro group's ability to enhance binding affinity has been exploited in developing kinase inhibitors, which are critical for treating various solid tumors. Preclinical studies have demonstrated that compounds derived from this intermediate exhibit potent antiproliferative effects by inhibiting key signaling pathways involved in cancer cell survival and proliferation.
Beyond oncology, this compound has found applications in antiviral research. The structural motif of pyrimidine is closely related to nucleic acid bases, making it an attractive scaffold for designing inhibitors of viral replication enzymes. For instance, modifications at the 2-position of the pyrimidine ring can lead to compounds that disrupt viral polymerase activity without affecting host enzymes. This specificity is crucial for minimizing side effects associated with antiviral therapies.
The synthesis of (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the fluoro group followed by protection-deprotection strategies to install the carbamate functionality. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical-grade standards.
Quality control and analytical techniques play a pivotal role in characterizing this compound. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm structural integrity and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure consistency across batches.
The growing interest in fluorinated pyrimidines has spurred innovation in synthetic methodologies. Transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex pyrimidine derivatives efficiently. Such reactions allow for precise functionalization at multiple positions within the ring system, opening doors for diverse structural libraries.
Future directions in research may explore bioconjugation strategies where this intermediate is linked to biomolecules like peptides or antibodies for targeted drug delivery systems. The versatility of its functional groups makes it an ideal candidate for developing prodrugs that release active pharmaceutical ingredients under specific physiological conditions.
In conclusion, (4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 2305079-34-7) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features enable its use as a versatile intermediate for synthesizing high-value therapeutics targeting various diseases including cancer and viral infections. As research continues to uncover new applications for fluorinated pyrimidines, this compound will undoubtedly remain at forefront of medicinal chemistry innovation.
2305079-34-7 ((4-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester) Related Products
- 1260843-26-2(tert-butyl N-(pyrimidin-2-ylmethyl)carbamate)
- 1240600-83-2(Carbamic acid, N-[(5-amino-2-pyrimidinyl)methyl]-, 1,1-dimethylethyl ester)
- 2360502-73-2((5-Fluoro-pyrimidin-2-ylmethyl)-carbamic acid tert-butyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)